Cas no 28321-09-7 ()

structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C8H5ClF2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-5H
- InChI Key: BBPNSWUVZBHJAJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(/C=C(\F)/F)=CC=1
Computed Properties
- Exact Mass: 174.0047842g/mol
- Monoisotopic Mass: 174.0047842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Related Literature
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Xuxue Zhang,Mingsheng Wu,Juan Zhang,Song Cao Org. Biomol. Chem. 2017 15 2436
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Jingjing Wu,Juan Xiao,Wenpeng Dai,Song Cao RSC Adv. 2015 5 34498
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Yang Xiong,Tao Huang,Xinfei Ji,Jingjing Wu,Song Cao Org. Biomol. Chem. 2015 13 7389
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